N-[4-(acetylamino)phenyl]-3,4,5-triethoxybenzamide

• IUPAC Name: N-(4-acetamidophenyl)-3,4,5-triethoxybenzamide
• InChI: InChI=1S/C21H26N2O5/c1-5-26-18-12-15(13-19(27-6-2)20(18)28-7-3)21(25)23-17-10-8-16(9-11-17)22-14(4)24/h8-13H,5-7H2,1-4H3,(H,22,24)(H,23,25)
• InChI Key: LIIVELOGPCGQIX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C21H26N2O5
• Molecular Weight: 386.4 g/mol

Description

N-[4-(acetylamino)phenyl]-3,4,5-triethoxybenzamide is an organic compound with potential applications in various fields of scientific research. This compound is characterized by its unique chemical structure, which includes an acetylamino group attached to a phenyl ring and three ethoxy groups attached to a benzamide moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(acetylamino)phenyl]-3,4,5-triethoxybenzamide typically involves the reaction of 4-(acetylamino)aniline with 3,4,5-triethoxybenzoyl chloride under appropriate conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using standard techniques such as recrystallization or column chromatography to obtain the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[4-(acetylamino)phenyl]-3,4,5-triethoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The ethoxy groups can be substituted with other functional groups using appropriate reagents and conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophilic substitution reactions using alkyl halides.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides with different functional groups.

Scientific Research Applications

N-[4-(acetylamino)phenyl]-3,4,5-triethoxybenzamide has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[4-(acetylamino)phenyl]-3,4,5-triethoxybenzamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in metabolic pathways, leading to altered cellular functions .

Comparison with Similar Compounds

Similar Compounds

• N-[4-(acetylamino)phenyl]-3,4,5-trimethoxybenzamide
• N-[4-(acetylamino)phenyl]-3,4,5-triethoxybenzoic acid

Uniqueness

N-[4-(acetylamino)phenyl]-3,4,5-triethoxybenzamide is unique due to the presence of three ethoxy groups, which can influence its chemical reactivity and biological activity. Compared to similar compounds, it may exhibit different pharmacokinetic and pharmacodynamic properties, making it a valuable compound for specific research applications .